Cas no 196801-10-2 (Cyclohexanecarbonitrile, 2-hydroxy-, (1S,2S)-)

• Product Name: Cyclohexanecarbonitrile, 2-hydroxy-, (1S,2S)-
• CAS No: 196801-10-2
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 1388444
• Update Time: 2024-08-16

Cyclohexanecarbonitrile, 2-hydroxy-, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 2-hydroxy-, (1S,2S)-

• Inchi： 1S/C7H11NO/c8-5-6-3-1-2-4-7(6)9/h6-7,9H,1-4H2/t6-,7-/m0/s1
• InChI Key： MFPCXQNVYPKUSM-BQBZGAKWSA-N
• SMILES： [C@@H]1(C#N)CCCC[C@@H]1O

Computed Properties

• Exact Mass: 125.08413

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 270.0±33.0 °C(Predicted)
• PSA: 44.02
• pka: 14.09±0.40(Predicted)